Cas no 495-89-6 ((Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid)

• Product Name: (Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
• CAS No: 495-89-6
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1998273
• PubChem ID: 5771622
• Update Time: 2025-04-21

(Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid Chemical and Physical Properties

Names and Identifiers

• (Z,Z)-5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
• 5-(3,4-Methylenedioxyphenyl)2,4-pentadienoic acid
• (2Z,4Z)-5-(1,3-benzodioxol-5-yl)penta-2,4-dienoic acid
• JUO0E351AY
• 5-(1,3-BENZODIOXOL-5-YL)-2,4-PENTADIENOIC ACID, (2Z,4Z)-
• CHEMBL1371235
• Piperic acid, (Z,E)-
• NCGC00014297-02
• NCGC00097406-01
• PIPERIC ACID (Z,Z)-FORM [MI]
• PIPERIC ACID, (Z,Z)-
• 495-89-6
• 2,4-PENTADIENOIC ACID, 5-(1,3-BENZODIOXOL-5-YL)-, (2Z,4Z)-
• Chavicinic acid
• Q27281705
• UNII-JUO0E351AY
• 2,4-PENTADIENOIC ACID, 5-(1,3-BENZODIOXOL-5-YL)-, (Z,Z)-
• NCGC00014297

• Inchi： 1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1-,4-2-
• InChI Key： RHBGITBPARBDPH-CCAGOZQPSA-N
• SMILES： O1COC2C=CC(/C=C\C=C/C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles